Cas no 339102-61-3 (2-(3-Bromoanilino)-4-(dimethylamino)nicotinonitrile)

• Product Name: 2-(3-Bromoanilino)-4-(dimethylamino)nicotinonitrile
• CAS No: 339102-61-3
• CID: 4648801
• Update Time: 2025-08-05

2-(3-Bromoanilino)-4-(dimethylamino)nicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(3-BROMOANILINO)-4-(DIMETHYLAMINO)NICOTINONITRILE
• 3-Pyridinecarbonitrile, 2-[(3-bromophenyl)amino]-4-(dimethylamino)-
• 2-(3-Bromoanilino)-4-(dimethylamino)nicotinonitrile

Additional information on 2-(3-Bromoanilino)-4-(dimethylamino)nicotinonitrile

Research Brief on 2-(3-Bromoanilino)-4-(dimethylamino)nicotinonitrile (CAS: 339102-61-3): Recent Advances and Applications

The compound 2-(3-Bromoanilino)-4-(dimethylamino)nicotinonitrile (CAS: 339102-61-3) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel kinase inhibitors and its utility in targeted drug discovery programs. This research brief synthesizes the latest findings on this compound, highlighting its chemical properties, biological activities, and emerging applications in drug development.

Recent investigations into 339102-61-3 have focused on its structural optimization to enhance binding affinity and selectivity for specific kinase targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against FLT3 and CDK kinases, which are implicated in various cancers. The researchers employed molecular docking studies and structure-activity relationship (SAR) analyses to identify critical pharmacophores, with the bromoanilino moiety playing a pivotal role in target engagement.

From a synthetic chemistry perspective, novel routes for the preparation of 2-(3-Bromoanilino)-4-(dimethylamino)nicotinonitrile have been developed to improve yield and purity. A recent patent application (WO2023051234) describes an optimized three-step synthesis starting from commercially available 2-chloro-4-(dimethylamino)nicotinonitrile, achieving an overall yield of 78% with >99% purity. This advancement addresses previous challenges in large-scale production and has facilitated more extensive biological evaluation of this compound series.

In the realm of drug discovery, this compound has shown promise as a scaffold for developing targeted therapies. A 2024 preclinical study reported in Bioorganic & Medicinal Chemistry Letters revealed that optimized analogs of 339102-61-3 demonstrated nanomolar potency against resistant strains of non-small cell lung cancer (NSCLC) cells while maintaining favorable selectivity indices. The lead compound from this series exhibited improved metabolic stability compared to earlier generations, with a hepatic microsomal half-life exceeding 120 minutes across multiple species.

Emerging applications extend beyond oncology, with recent findings suggesting potential utility in neurodegenerative diseases. Researchers at the University of Cambridge have identified 2-(3-Bromoanilino)-4-(dimethylamino)nicotinonitrile derivatives as modulators of tau protein aggregation, a pathological hallmark of Alzheimer's disease. These compounds showed dose-dependent inhibition of tau fibrillization in vitro while displaying good blood-brain barrier permeability in rodent models, as reported in a 2024 ACS Chemical Neuroscience publication.

The safety profile and toxicological characteristics of 339102-61-3 derivatives are currently under investigation. Preliminary data from a recent toxicogenomics study indicate that the core structure shows minimal off-target effects at therapeutic concentrations, though certain structural modifications may influence hepatotoxicity risk. These findings underscore the importance of continued structure optimization and comprehensive safety assessments in the development pipeline.

Looking forward, the versatility of 2-(3-Bromoanilino)-4-(dimethylamino)nicotinonitrile as a chemical scaffold presents numerous opportunities for medicinal chemistry innovation. Current research directions include the development of bifunctional molecules incorporating this core structure and exploration of its potential in PROTAC (proteolysis targeting chimera) technology. The compound's unique combination of hydrogen bond donors/acceptors and aromatic character makes it particularly suitable for designing targeted protein degraders, as evidenced by recent work published in Nature Chemical Biology.

In conclusion, 339102-61-3 represents a promising chemical entity with diverse applications in drug discovery and development. The recent advances in its synthesis, biological evaluation, and therapeutic potential underscore its value as a versatile scaffold in medicinal chemistry. Continued research efforts will likely yield novel derivatives with improved pharmacological properties and expanded therapeutic indications across multiple disease areas.